Cas no 1016701-87-3 ({4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile)

• Product Name: {4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
• CAS No: 1016701-87-3
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• CID: 871167
• Update Time: 2023-08-03

{4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
• [4-(4-isopropylphenyl)-1,3-thiazol-2-yl]acetonitrile
• {4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile
• HTS001188
• BBL007243
• STL141110
• BB 0242707
• [4-(4-Isopropyl-phenyl)-thiazol-2-yl]-acetonitril e
• {4-[4-(Propan-2-yl)phenyl]-1,3-thiazol-2-yl}acetonitrile

• Inchi： 1S/C14H14N2S/c1-10(2)11-3-5-12(6-4-11)13-9-17-14(16-13)7-8-15/h3-6,9-10H,7H2,1-2H3
• InChI Key： KZRKPUNUGBXBHE-UHFFFAOYSA-N
• SMILES： S1C(CC#N)=NC(=C1)C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 3.4
• Topological Polar Surface Area: 64.9